molecular formula C14H19NO10 B15181498 5-Hydroxy-3,4-bis(hydroxymethyl)-6-methylpyridinium dihydrogen citrate CAS No. 4589-04-2

5-Hydroxy-3,4-bis(hydroxymethyl)-6-methylpyridinium dihydrogen citrate

Cat. No.: B15181498
CAS No.: 4589-04-2
M. Wt: 361.30 g/mol
InChI Key: DYAXNXLVEDEAER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Zinc bis[O,O-bis(2-ethylhexyl)] bis (dithiophosphate) typically involves the reaction of zinc oxide with O,O-bis(2-ethylhexyl) dithiophosphoric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

ZnO+2\text{ZnO} + 2ZnO+2

Properties

CAS No.

4589-04-2

Molecular Formula

C14H19NO10

Molecular Weight

361.30 g/mol

IUPAC Name

4,5-bis(hydroxymethyl)-2-methylpyridin-1-ium-3-ol;3-carboxy-3,5-dihydroxy-5-oxopentanoate

InChI

InChI=1S/C8H11NO3.C6H8O7/c1-5-8(12)7(4-11)6(3-10)2-9-5;7-3(8)1-6(13,5(11)12)2-4(9)10/h2,10-12H,3-4H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)

InChI Key

DYAXNXLVEDEAER-UHFFFAOYSA-N

Canonical SMILES

CC1=[NH+]C=C(C(=C1O)CO)CO.C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.